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Compound of Interest

Compound Name: Dinonyl phthalate
CAS No.: 68648-92-0
Cat. No.: B7803320
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical and
physical properties of dinonyl phthalate (DNP). The information is presented to support
research, scientific, and drug development applications, with a focus on clarity, detail, and
practical application.

Chemical and Physical Properties

Dinonyl phthalate (DNP) is a high-production-volume chemical primarily used as a plasticizer
in polyvinyl chloride (PVC) products. It is important to distinguish between the specific linear
isomer, di-n-nonyl phthalate (CAS No. 84-76-4), and the more commonly used isomeric
mixture, diisononyl phthalate (DINP) (CAS No. 28553-12-0), which consists of various
branched-chain C9 esters of phthalic acid.[1][2] This guide will specify which compound the
data pertains to wherever possible. DNP is a colorless, odorless oily liquid.[3][4]

Core Physicochemical Data
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The fundamental physical and chemical properties of dinonyl phthalate are summarized in the
tables below for easy reference and comparison.

Table 1: General Chemical Properties of Dinonyl Phthalate

Property Value Source(s)
Chemical Formula C26H4204 [31[5]
Molecular Weight 418.61 g/mol [31[5][6]
84-76-4 (di-n-nonyl phthalate)
CAS Number 28553-12-0 (diisononyl [61[7]
phthalate)
Colorless to pale yellow, oily
Appearance o [11[3114]
liquid
Table 2: Physical Properties of Dinonyl Phthalate
Property Value Conditions Source(s)
Boiling Point 413 °C (775 °F) at 760 mmHg [31[7]
244 t0 252 °C at 0.7 kPa [1]
Melting Point -43 °C (-45 °F) [1]
Density 0.98 g/cm? at 20 °C [1][7]
Vapor Pressure 5.1 x 1077 mmHg Estimated [3]
Water Solubility <0.01 g/mL at 20 °C [1]
Log Kow (Octanol-
Water Partition 8.8-9.7 [8]
Coefficient)
Experimental Protocols
© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b7803320/docs?utm_src=pdf-body#dinonyl-phthalate-a-comprehensive-technical-guide
https://www.benchchem.com/product/b7803320/docs?utm_src=pdf-body#dinonyl-phthalate-a-comprehensive-technical-guide
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2023.1184079/full
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2023.1184079/full
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.wisdomlib.org/concept/nrf2-signaling-pathway
https://www.wisdomlib.org/concept/nrf2-signaling-pathway
https://encyclopedia.pub/entry/3472
https://www.mdpi.com/1420-3049/25/22/5474
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2023.1184079/full
https://hololifecenter.com/blogs/biohacking-guides/nrf2-most-important-signaling-pathway-body
https://www.benchchem.com/product/b7803320/docs?utm_src=pdf-body#dinonyl-phthalate-a-comprehensive-technical-guide
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2023.1184079/full
https://encyclopedia.pub/entry/3472
https://www.mdpi.com/1420-3049/25/22/5474
https://www.mdpi.com/1420-3049/25/22/5474
https://www.mdpi.com/1420-3049/25/22/5474
https://encyclopedia.pub/entry/3472
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2023.1184079/full
https://www.mdpi.com/1420-3049/25/22/5474
https://www.oecd.org/en/publications/test-no-104-vapour-pressure_9789264069565-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7803320?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The following sections outline the methodologies for determining key physicochemical
properties of dinonyl phthalate, based on internationally recognized OECD guidelines.

Determination of Water Solubility (OECD Guideline 105)

The water solubility of a substance is its saturation mass concentration in water at a given
temperature. For a substance with low solubility like dinonyl phthalate, the column elution
method or the flask method is recommended.[5][9][10][11]

Principle: A sample of the test substance is equilibrated with water at a constant temperature.
The concentration of the substance in the aqueous phase is then determined by a suitable
analytical method.

Flask Method Procedure:

» A sufficient amount of dinonyl phthalate is added to a flask containing deionized water to
create a saturated solution.

o The flask is agitated at a constant temperature (e.g., 20 °C) for a period sufficient to reach
equilibrium (e.g., 24-48 hours).

e The solution is then centrifuged or filtered to remove undissolved particles.

e The concentration of dinonyl phthalate in the clear aqueous phase is quantified using a
validated analytical technique such as gas chromatography-mass spectrometry (GC-MS).

Determination of Vapor Pressure (OECD Guideline 104)

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases (solid or liquid) at a given temperature in a closed system.[8][12][13][14] For
substances with low vapor pressure like DNP, the gas saturation method is appropriate.

Gas Saturation Method Procedure:

o Astream of an inert gas (e.g., nitrogen) is passed through or over the surface of a sample of
dinonyl phthalate at a known, constant temperature and flow rate.

e The gas becomes saturated with the vapor of the substance.
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e The amount of vaporized substance is trapped and quantified.

e The vapor pressure is calculated from the mass of the substance transported and the
volume of the carrier gas.

Determination of Octanol-Water Partition Coefficient
(Log Kow) (OECD Guideline 107, 117, or 123)

The octanol-water partition coefficient (Kow) is a measure of a chemical's lipophilicity. It is the
ratio of the concentration of a chemical in the octanol phase to its concentration in the aqueous
phase of a two-phase system at equilibrium.[15][16][17][18] For a highly lipophilic substance
like dinonyl phthalate (high Log Kow), the HPLC method (OECD 117) or the slow-stirring
method (OECD 123) is recommended.

HPLC Method Procedure (OECD 117):

A high-performance liquid chromatograph with a reverse-phase column (e.g., C18) is used.

A set of reference compounds with known Log Kow values is injected to create a calibration
curve of retention time versus Log Kow.

The dinonyl phthalate sample is then injected under the same conditions.

The Log Kow of DNP is determined by comparing its retention time to the calibration curve.

Signaling Pathways and Experimental Workflows
Nrf2-Mediated Antioxidant Response Pathway

Dinonyl phthalate has been shown to activate the Nrf2-mediated antioxidant response in
human cell lines.[19][20][21] This pathway is a key cellular defense mechanism against
oxidative stress.
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Caption: Nrf2 signaling pathway activation by dinonyl phthalate.

Synthesis of Diisononyl Phthalate (DINP)

The industrial production of diisononyl phthalate typically involves a two-step esterification
reaction between phthalic anhydride and isononyl alcohol.[2][22][23][24][25]
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Caption: General workflow for the synthesis of diisononyl phthalate.

Analysis of Dinonyl Phthalate by Gas Chromatography

Gas chromatography (GC), often coupled with mass spectrometry (MS), is a standard method
for the analysis and quantification of dinonyl phthalate in various matrices.[26][27][28][29][30]

Sample Injection
(e.g., environmental, biological)
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Caption: Experimental workflow for the analysis of dinonyl phthalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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